Cas no 19723-86-5 (Propanedioicacid, 2-(1,3-dithiolan-2-ylidene)-, 1,3-dimethyl ester)

• Product Name: Propanedioicacid, 2-(1,3-dithiolan-2-ylidene)-, 1,3-dimethyl ester
• CAS No: 19723-86-5
• MF: C₈H₁₀O₄S₂
• MW: 234.292600154877
• CID: 235994
• PubChem ID: 88214
• Update Time: 2025-04-19

Propanedioicacid, 2-(1,3-dithiolan-2-ylidene)-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioicacid, 2-(1,3-dithiolan-2-ylidene)-, 1,3-dimethyl ester
• Propanedioic acid, 1,3-dithiolan-2-ylidene-, dimethyl ester
• PROPANEDIOIC ACID, 1,3-DITHIOLAN-2-YLIDENE,- DIM
• 19723-86-5
• Dimethyl 1,3-dithiolan-2-ylidenemalonate
• DTXSID50879162

• Inchi： 1S/C8H10O4S2/c1-11-6(9)5(7(10)12-2)8-13-3-4-14-8/h3-4H2,1-2H3
• InChI Key： QEOQJCDTDKSLCS-UHFFFAOYSA-N
• SMILES： S1/C(=C(\C(=O)OC)/C(=O)OC)/SCC1

Computed Properties

• Exact Mass: 234.0021
• Monoisotopic Mass: 234.00205114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 52.6